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Compound of Interest

Compound Name: 1-Amino-1-cyclopentanemethanol

Cat. No.: B082455

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed protocol for the safe disposal of 1-Amino-1-
cyclopentanemethanol (CAS No. 10316-79-7), a compound commonly used in the synthesis
of xanthine-derived heterocyclic systems and as a building block in medicinal chemistry.[1]
Adherence to these procedures is essential to mitigate risks and ensure compliance with safety
regulations.

Chemical Safety Profile

Before initiating disposal, it is crucial to be aware of the hazards associated with 1-Amino-1-
cyclopentanemethanol. According to safety data sheets, this compound is classified as a skin
irritant (Category 2), an eye irritant (Category 2), and may cause respiratory irritation (Specific
Target Organ Toxicity - Single Exposure, Category 3).

Property Value

CAS Number 10316-79-7

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3
Signal Word Warning
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Personal Protective Equipment (PPE)

Prior to handling 1-Amino-1-cyclopentanemethanol for disposal, all personnel must be
equipped with the appropriate personal protective equipment (PPE) to prevent exposure.

Equipment Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Chemically resistant gloves (e.g., Nitrile)
Respiratory Protection Use in a well-ventilated area or with a respirator
Protective Clothing Laboratory coat

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of 1-Amino-1-
cyclopentanemethanol. This protocol is based on general best practices for hazardous
chemical waste.

1. Waste Ildentification and Segregation:
o Designate 1-Amino-1-cyclopentanemethanol as a hazardous chemical waste.

e Do not mix this compound with other waste streams unless explicitly permitted by your
institution's Environmental Health & Safety (EHS) department.

2. Container Selection and Labeling:

o Select a chemically compatible, leak-proof container with a secure, tight-fitting lid for
collecting the waste.

e The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"1-Amino-1-cyclopentanemethanol".

3. Waste Collection:
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» Carefully transfer the waste into the designated container, avoiding splashes or the creation
of aerosols.

o For residual amounts in original containers, rinse the container at least three times with a
suitable solvent (e.g., methanol or ethanol). The first rinseate must be collected and
disposed of as hazardous waste.[2]

4. Storage of Waste:

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Keep the container closed at all times, except when adding waste.
5. Final Disposal:

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Under no circumstances should this chemical be disposed of down the drain or in regular
trash.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-Amino-1-cyclopentanemethanol.
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Caption: Disposal workflow for 1-Amino-1-cyclopentanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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